Cas no 1806998-95-7 (4-Bromo-2-cyano-3-(difluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 4-Bromo-2-cyano-3-(difluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1806998-95-7
• MF: C₈H₃BrF₂N₂O
• MW: 261.023027658463
• CID: 4810058
• Update Time: 2025-10-29

4-Bromo-2-cyano-3-(difluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-cyano-3-(difluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H3BrF2N2O/c9-7-4(3-14)2-13-5(1-12)6(7)8(10)11/h2-3,8H
• InChI Key： YCOIKBNTGYZSPL-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CN=C(C#N)C=1C(F)F

Computed Properties

• Exact Mass: 259.94
• Monoisotopic Mass: 259.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.8

Additional information on 4-Bromo-2-cyano-3-(difluoromethyl)pyridine-5-carboxaldehyde

4-Bromo-2-cyano-3-(difluoromethyl)pyridine-5-carboxaldehyde: A Comprehensive Overview

The compound with CAS No. 1806998-95-7, commonly referred to as 4-Bromo-2-cyano-3-(difluoromethyl)pyridine-5-carboxaldehyde, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential applications. This molecule is a derivative of pyridine, a six-membered aromatic heterocycle, with substituents at positions 2, 3, and 4, and a carboxaldehyde group at position 5. The presence of a bromine atom at position 4, a cyano group at position 2, and a difluoromethyl group at position 3 introduces interesting electronic and steric properties that make this compound a valuable subject for research.

Recent studies have highlighted the importance of 4-Bromo-2-cyano-3-(difluoromethyl)pyridine-5-carboxaldehyde in the development of novel pharmaceutical agents. The molecule's structure allows for various functional groups to interact in ways that can be exploited for therapeutic purposes. For instance, the bromine atom can act as an electron-withdrawing group, influencing the molecule's reactivity and stability. Similarly, the cyano group contributes to the molecule's ability to form hydrogen bonds, which is crucial for drug-target interactions.

The synthesis of 4-Bromo-2-cyano-3-(difluoromethyl)pyridine-5-carboxaldehyde involves a multi-step process that typically begins with the preparation of intermediates such as pyridine derivatives. Researchers have employed various methodologies, including nucleophilic substitution and coupling reactions, to achieve high yields and purity. The use of transition metal catalysts has been particularly effective in facilitating these reactions, ensuring that the final product meets stringent quality standards.

In terms of pharmacological activity, 4-Bromo-2-cyano-3-(difluoromethyl)pyridine-5-carboxaldehyde has shown promise in preclinical studies as a potential anticancer agent. Its ability to inhibit key enzymes involved in cell proliferation and apoptosis has been well-documented. Moreover, the molecule's carboxaldehyde group has been implicated in its ability to induce oxidative stress in cancer cells, leading to cell death through apoptosis.

Another area where this compound has demonstrated potential is in the field of agrochemistry. The molecule's structure suggests that it could serve as an effective herbicide or fungicide due to its ability to disrupt essential biochemical pathways in plants and pathogens. Recent research has focused on optimizing its bioavailability and reducing potential toxicity to non-target organisms.

The environmental impact of 4-Bromo-2-cyano-3-(difluoromethyl)pyridine-5-carboxaldehyde is another critical area of investigation. Studies have shown that the compound degrades relatively quickly under aerobic conditions, minimizing its persistence in soil and water systems. However, further research is needed to assess its long-term effects on ecosystems and identify any potential risks associated with its use.

In conclusion, 4-Bromo-2-cyano-3-(difluoromethyl)pyridine-5-carboxaldehyde represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent findings from cutting-edge research, positions it as a promising candidate for future drug development and agricultural applications. As scientists continue to explore its properties and optimize its synthesis, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern medicine and agriculture.